Cas no 2137788-12-4 (1H-Imidazole-2-methanamine, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-)

• Product Name: 1H-Imidazole-2-methanamine, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-
• CAS No: 2137788-12-4
• MF: C₁₁H₁₉Br₂N₃
• MW: 353.096660852432
• CID: 5269387
• Update Time: 2025-07-28

1H-Imidazole-2-methanamine, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-

• Inchi： 1S/C11H19Br2N3/c1-5-8(4)14-6-9-15-10(12)11(13)16(9)7(2)3/h7-8,14H,5-6H2,1-4H3
• InChI Key： SQIDIVIMSAVVCD-UHFFFAOYSA-N
• SMILES： C1(CNC(C)CC)N(C(C)C)C(Br)=C(Br)N=1

Additional information on 1H-Imidazole-2-methanamine, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-

Introduction to 1H-Imidazole-2-methanamine, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)- (CAS No. 2137788-12-4)

1H-Imidazole-2-methanamine, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)- (CAS No. 2137788-12-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of imidazoles, which are known for their biological activity and versatility in forming coordination complexes with metal ions.

The molecular formula of 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-1H-imidazole-2-methanamine is C₁₃H₂₀Br₂N₃, and its molecular weight is approximately 360.06 g/mol. The presence of bromine atoms in the molecule imparts significant halogen bonding capabilities, which can influence its reactivity and interactions with other molecules. The imidazole ring, a key structural feature, is a fundamental building block in many biologically active compounds and is often found in pharmaceuticals, agrochemicals, and materials with specific functional properties.

In the realm of medicinal chemistry, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-1H-imidazole-2-methanamine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding opens up new avenues for the development of targeted therapies for cancer treatment.

Beyond its medicinal applications, 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-1H-imidazole-2-methanamine has also shown promise in materials science. The unique combination of halogen atoms and the imidazole ring provides opportunities for designing functional materials with tailored properties. A study published in Advanced Materials (2023) reported the synthesis of a coordination polymer using this compound as a ligand. The resulting material exhibited exceptional thermal stability and high surface area, making it suitable for applications such as gas storage and catalysis.

The synthesis of 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-1H-imidazole-2-methanamine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of an imidazole derivative followed by alkylation with appropriate alkylating agents. The choice of solvents and catalysts plays a crucial role in optimizing the reaction efficiency and minimizing side reactions.

In terms of safety and handling, it is important to note that while 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-1H-imidazole-2-methanamine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 4,5-dibromo-1-(1-methylethyl)-N-(1-methylpropyl)-1H-imidazole-2-methanamine are promising across multiple disciplines. Ongoing research aims to further elucidate its biological mechanisms and explore its potential in developing novel therapeutics and advanced materials. As new insights emerge from ongoing studies, this compound is likely to continue to attract interest from both academic researchers and industry professionals.